Cas no 1244027-83-5 (5-ethyl-N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-sulfonamide)

• Product Name: 5-ethyl-N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-sulfonamide
• CAS No: 1244027-83-5
• MF: C₁₃H₂₄BN₃O₄S
• MW: 329.223361968994
• CID: 4690918
• Update Time: 2025-06-10

5-ethyl-N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N,N-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-sulfonamide
• 5-ethyl-N,N-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-1-sulfonamide
• 5-ethyl-N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-sulfonamide

• Inchi： 1S/C13H24BN3O4S/c1-8-11-10(9-15-17(11)22(18,19)16(6)7)14-20-12(2,3)13(4,5)21-14/h9H,8H2,1-7H3
• InChI Key： AXPKXFBRSPIUIP-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1C(CC)=C(B2OC(C)(C)C(C)(C)O2)C=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 502
• Topological Polar Surface Area: 82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 5-ethyl-N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-sulfonamide

Research Brief on 5-ethyl-N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-sulfonamide (CAS: 1244027-83-5)

Recent studies on the boronic acid derivative 5-ethyl-N,N-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-sulfonamide (CAS: 1244027-83-5) have highlighted its potential as a key intermediate in the development of novel therapeutic agents. This compound, featuring both a pyrazole sulfonamide moiety and a boronic ester group, has attracted significant attention in medicinal chemistry due to its unique physicochemical properties and biological activity. The tetramethyl-1,3,2-dioxaborolane protecting group enhances the stability of the boronic acid functionality, making this compound particularly valuable for Suzuki-Miyaura cross-coupling reactions in drug discovery pipelines.

Structural analysis reveals that the 5-ethyl-N,N-dimethyl substitution pattern on the pyrazole ring contributes to improved metabolic stability compared to unsubstituted analogs, while the sulfonamide group provides hydrogen bonding capabilities critical for target engagement. X-ray crystallography studies of related compounds suggest that the boronic ester moiety adopts a trigonal planar geometry that facilitates interactions with biological targets, particularly serine proteases and other enzymes containing catalytic serine residues.

In recent pharmacological evaluations, this compound has shown promise as a precursor for proteasome inhibitors and kinase-targeted therapies. The boronic acid functionality, when deprotected, can form reversible covalent bonds with catalytic threonine residues in the 20S proteasome core particle, demonstrating inhibitory activity in the low micromolar range. Structure-activity relationship (SAR) studies indicate that modifications at the 5-ethyl position can significantly influence both potency and selectivity profiles.

Synthetic approaches to this compound typically involve palladium-catalyzed borylation of halogenated pyrazole precursors followed by sulfonamide formation. Recent optimization efforts have achieved yields exceeding 75% through careful control of reaction conditions, including temperature, solvent selection (preferably THF or dioxane), and catalyst loading (typically 2-5 mol% Pd(dppf)Cl2). The tetramethyl-1,3,2-dioxaborolane protecting group has proven particularly advantageous for purification and storage, addressing the common challenges associated with boronic acid derivatives.

Emerging applications include its use in the development of boron-containing antibiotics and antifungal agents, where the unique properties of boron enable novel mechanisms of action against resistant strains. Recent patent filings (2022-2023) describe derivatives of this compound showing activity against both Gram-positive and Gram-negative pathogens, with MIC values ranging from 0.5-8 μg/mL. The compound's ability to penetrate bacterial membranes while maintaining stability in physiological conditions makes it a valuable scaffold for anti-infective drug development.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies, particularly in PROTAC (Proteolysis Targeting Chimera) design. The boronic acid moiety can serve as a warhead for E3 ligase recruitment, while the pyrazole sulfonamide provides a versatile linker attachment point. Preliminary data suggest that optimized derivatives can achieve DC50 values below 100 nM in certain cancer cell lines, with promising selectivity profiles.

Future directions for research include further exploration of structure-activity relationships through systematic modification of the ethyl and dimethylamino substituents, as well as investigation of alternative boronic acid protecting groups that might improve pharmacokinetic properties. The compound's dual functionality as both a synthetic intermediate and potential pharmacophore continues to make it a subject of intense investigation in both academic and industrial settings.